Cas no 2227772-12-3 (methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2227772-12-3
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 5922856
• PubChem ID: 165713402
• Update Time: 2025-11-03

methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate
• 2227772-12-3
• EN300-1938404

• Inchi： 1S/C10H10BrFO3/c1-15-10(14)5-9(13)7-4-6(12)2-3-8(7)11/h2-4,9,13H,5H2,1H3/t9-/m1/s1
• InChI Key： LPCXVMJLHFOLNB-SECBINFHSA-N
• SMILES： BrC1C=CC(=CC=1[C@@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate

Introduction to Methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227772-12-3)

Methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate, a compound with the chemical identifier CAS No. 2227772-12-3, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The intricate arrangement of functional groups, including the 3R stereochemistry and the presence of both bromo and fluoro substituents on the aromatic ring, contributes to its distinct chemical profile and biological activity.

The synthesis of Methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate involves a series of meticulously designed chemical transformations that highlight the sophistication of modern synthetic methodologies. The process typically begins with the preparation of key intermediates such as 2-bromo-5-fluorophenylglycol, which serves as the foundational scaffold for further elaboration. The introduction of the hydroxypropanoate moiety at the chiral center is achieved through enantioselective reactions, underscoring the importance of stereochemical control in pharmaceutical synthesis.

Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production of this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the bromo and fluoro substituents with high regioselectivity. These methods not only improve yield but also minimize byproduct formation, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The biological significance of Methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate is evident from its interaction with various biological targets. Studies have demonstrated its potential as a modulator of enzyme activity, particularly in pathways relevant to inflammation and metabolic disorders. The presence of both bromo and fluoro atoms enhances its binding affinity to specific protein receptors, making it a promising candidate for further development as an therapeutic agent.

In particular, research has focused on its role as an intermediate in the synthesis of novel antiviral and anticancer compounds. The structural features of this molecule allow for diverse derivatization strategies, enabling chemists to explore new pharmacophores with enhanced efficacy and reduced toxicity. For example, modifications at the hydroxypropanoate group can lead to compounds with improved solubility and bioavailability, critical factors for clinical success.

The impact of Methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate extends beyond academic research. Industrial applications are emerging in custom chemical manufacturing, where this compound serves as a building block for more complex molecules. Its versatility makes it valuable for companies developing targeted therapies in oncology and immunology. As drug discovery continues to evolve, compounds like this one will play an increasingly pivotal role in creating next-generation pharmaceuticals.

Future research directions include exploring novel synthetic routes that enhance scalability while maintaining high enantiopurity. Additionally, computational modeling techniques are being employed to predict biological activity and optimize molecular design. These approaches will accelerate the development pipeline for Methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate and its derivatives.

The integration of machine learning into drug discovery has also opened new avenues for studying this compound. By analyzing large datasets of molecular interactions, researchers can identify patterns that inform rational design strategies. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to drive innovation in medicinal chemistry.

In conclusion, Methyl (3R)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate exemplifies the intersection of synthetic chemistry and therapeutic development. Its unique structural features and functional groups make it a versatile tool for exploring new pharmacological entities. As research progresses, this compound is poised to contribute significantly to advancements in human health through innovative drug design and molecular engineering.